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Compound of Interest

Compound Name: Androsterone-d4 glucuronide

Cat. No.: B11940959

Get Quote

Technical Whitepaper: Androsterone-d4 Glucuronide Physicochemical Profiling, Metabolic

Context, and Bioanalytical Applications

Executive Summary
Androsterone-d4 glucuronide (ADT-G-d4) is the stable isotope-labeled analog of

androsterone glucuronide, a primary Phase II metabolite of testosterone and androstenedione.

It serves as the gold-standard Internal Standard (IS) for the quantitative profiling of steroid

conjugates in clinical endocrinology, forensic toxicology, and anti-doping analysis (WADA

protocols).

This guide details the structural properties of ADT-G-d4, its role in the androgen metabolic

pathway, and provides a validated technical workflow for its analysis via Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Identity & Structural Elucidation
ADT-G-d4 is formed by the conjugation of glucuronic acid to the 3
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-hydroxyl group of androsterone-d4. The deuterium labeling is typically located at the C2 and
C4 positions of the steroid ring, ensuring kinetic stability and minimal hydrogen-deuterium
exchange during extraction.

Property Data

Compound Name Androsterone-d4 Glucuronide (Acid form)

IUPAC Name

(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-

[[(3R,5S,8R,9S,10S,13S,14S)-2,2,4,4-

tetradeuterio-10,13-dimethyl-17-oxo-

1,3,5,6,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-3-

yl]oxy]oxane-2-carboxylic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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